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Compound of Interest

Compound Name:
(2,2,2-

Trifluoroethoxy)carbothioamide

CAS No.: 1909347-82-5

Cat. No.: B2996638

Get Quote

Abstract
(2,2,2-Trifluoroethoxy)carbothioamide is a critical fluorinated building block used in the

synthesis of heterocyclic pharmaceutical intermediates (e.g., thiazoles, pyrimidines) and as a

specialized flotation agent. Traditional synthesis via chlorothionoformates or xanthates

presents significant safety and environmental challenges upon scale-up. This protocol details a

robust, three-step "one-pot" procedure utilizing benzoyl isothiocyanate as a reactive

intermediate. This method eliminates the need for gaseous reagents and high-containment

sulfur handling, delivering the target thionocarbamate in high purity (>98%) with a controlled

impurity profile.

Retrosynthetic Analysis & Route Selection
The selection of the synthetic route is governed by the acidity of 2,2,2-trifluoroethanol (TFE,

pKa ~12.4) and the requirement to avoid stench/toxicity issues associated with alkyl

mercaptans and thiophosgene.
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Comparative Route Assessment

Parameter
Route A:

Thiophosgene

Route B: Xanthate

(Industrial)

Route C: Benzoyl

Isothiocyanate

(Recommended)

Reagents ,
,

,

,

,

Safety Profile
Critical: High

inhalation toxicity.

Poor: Evolution of

MeSH (stench/toxic).

Good: Solids/Liquids

handling only.

Atom Economy High Moderate
Lower (Loss of

Benzoic Acid)

Scalability
Limited by safety

containment.

Good, requires

scrubbers.

Excellent: Standard

reactor setup.

Selected Pathway: The Benzoyl Isothiocyanate Cascade
The chosen route leverages the high electrophilicity of in-situ generated benzoyl isothiocyanate

to overcome the lower nucleophilicity of TFE.

Activation: Reaction of Benzoyl Chloride with Ammonium Thiocyanate to form Benzoyl

Isothiocyanate.

Addition: Nucleophilic attack of TFE to form the N-benzoyl thionocarbamate intermediate.

Hydrolysis: Base-mediated cleavage of the benzoyl group to release the target

thionocarbamate.
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Caption: Logical flow of the Benzoyl Isothiocyanate synthesis route, highlighting the three

distinct chemical transformations performed in a streamlined workflow.

Detailed Experimental Protocol (Scale: 1.0 mol)
Materials & Equipment

Reactor: 2-Liter Jacketed Glass Reactor equipped with overhead stirrer (PTFE impeller),

reflux condenser, temperature probe, and addition funnel.

Solvents: Acetone (Technical grade, dried), Water (Deionized).

Reagents:

Benzoyl Chloride (140.6 g, 1.0 mol)

Ammonium Thiocyanate (83.7 g, 1.1 mol)

2,2,2-Trifluoroethanol (110.0 g, 1.1 mol)

Sodium Hydroxide (50% w/w solution, 2.5 mol equiv)
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Step-by-Step Procedure
Phase 1: Formation of Benzoyl Isothiocyanate

Charge: Add Ammonium Thiocyanate (83.7 g) and Acetone (600 mL) to the reactor. Stir at

300 RPM to create a suspension.

Addition: Add Benzoyl Chloride (140.6 g) dropwise via the addition funnel over 30 minutes.

Process Note: An exotherm is expected. Maintain internal temperature

using jacket cooling.

Reaction: Heat the mixture to reflux (

) for 30 minutes.

Observation: A white precipitate of Ammonium Chloride (

) will form.

Filtration (Optional but Recommended): For cleaner impurity profiles, cool to 20°C and filter

off the

solids. Return the filtrate (containing Benzoyl Isothiocyanate) to the reactor. Note: On large
scale, this can be performed via an in-line bag filter.

Phase 2: Thiocarbamoylation of TFE
Addition: To the stirring filtrate, add 2,2,2-Trifluoroethanol (110.0 g) in a single portion.

Reaction: Heat the mixture to reflux (

) and hold for 2–3 hours.

Monitoring: Monitor consumption of Benzoyl Isothiocyanate via TLC (Hexane:EtOAc 8:2)

or HPLC. The intermediate N-benzoyl-O-(2,2,2-trifluoroethyl)thiocarbamate is stable.

Mechanism:[1][2][3][4][5] The lower nucleophilicity of TFE requires the reflux duration. Do

not shorten this step.
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Phase 3: Hydrolysis & Isolation
Solvent Swap: Distill off approximately 70% of the acetone under reduced pressure (400

mbar, 40°C).

Hydrolysis: Add NaOH solution (200 g of 50% NaOH diluted in 400 mL water) to the residue.

Reaction: Heat the biphasic mixture to 80°C for 1–2 hours.

Chemistry: This cleaves the benzoyl group (forming sodium benzoate) and releases the

target thionocarbamate.

Work-up:

Cool the reaction mass to 5°C. The product, (2,2,2-Trifluoroethoxy)carbothioamide,

typically precipitates as a crystalline solid due to its low water solubility compared to

sodium benzoate.

If oiling occurs (due to impurities), extract with Ethyl Acetate (

mL), wash with brine, dry over

, and concentrate.

Purification: Recrystallize the crude solid from a mixture of Hexanes/Isopropanol (9:1) or

Toluene.[6]

Drying: Dry in a vacuum oven at 40°C for 12 hours.

Expected Results
Metric Specification

Yield 75 – 85% (isolated)

Appearance White to off-white crystalline solid

Purity (HPLC) > 98.0%

Melting Point 98 – 102°C (Estimated based on analogs)
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Process Safety & Critical Control Points
Thermal Hazards

Benzoyl Chloride Addition: Highly exothermic. Failure of cooling during addition can lead to

solvent boiling.

Control: Interlock addition pump with reactor temperature (

).

Chemical Hazards
2,2,2-Trifluoroethanol: Causes severe eye damage and is toxic if swallowed. It is readily

absorbed through skin.

PPE: Butyl rubber gloves are required. Nitrile offers limited protection against fluorinated

alcohols.

Ammonium Thiocyanate: Contact with strong acids releases highly toxic Hydrogen Cyanide

(HCN) gas.

Segregation: Ensure no acidic waste streams are mixed with the reaction waste.

Impurity Management
Benzoic Acid: The primary byproduct. Efficient removal relies on the pH during isolation.

Ensure the aqueous phase is basic (pH > 10) during the initial filtration/extraction to keep

benzoic acid as the water-soluble benzoate salt.

Benzoyl Isothiocyanate Dimer: Can form if Step 1 is prolonged without TFE addition.

Analytical Validation
Identity Confirmation:

IR Spectrum: Look for characteristic bands:

(
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stretch).

(

stretch).

(

stretch).

1H NMR (DMSO-d6):

ppm (Broad s, 2H,

).

ppm (q,

Hz, 2H,

).
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Target Molecule Identity: CAS Registry Number 1909347-82-5, "(2,2,2-
Trifluoroethoxy)carbothioamide".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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